![molecular formula C16H25IO4 B6208308 ethyl 1-(iodomethyl)-3-(oxan-4-yl)-2-oxabicyclo[2.2.2]octane-4-carboxylate CAS No. 2703780-29-2](/img/no-structure.png)
ethyl 1-(iodomethyl)-3-(oxan-4-yl)-2-oxabicyclo[2.2.2]octane-4-carboxylate
Overview
Description
Ethyl 1-(iodomethyl)-3-(oxan-4-yl)-2-oxabicyclo[2.2.2]octane-4-carboxylate (EIMOC) is an organoiodine compound that is widely used in scientific research. It has been studied for its potential applications in biochemical and physiological research, as well as in laboratory experiments. The purpose of
Scientific Research Applications
Ethyl 1-(iodomethyl)-3-(oxan-4-yl)-2-oxabicyclo[2.2.2]octane-4-carboxylate has been studied for its potential applications in various areas of scientific research. It has been used as a reagent in the synthesis of various other organoiodine compounds, and is also used as a catalyst in organic synthesis. In addition, it has been studied for its potential use as a fluorescent probe for biological imaging and as a therapeutic agent for the treatment of cancer and other diseases.
Mechanism of Action
The mechanism of action of ethyl 1-(iodomethyl)-3-(oxan-4-yl)-2-oxabicyclo[2.2.2]octane-4-carboxylate is not yet fully understood. However, it is believed that the compound is able to interact with proteins, enzymes, and other biological molecules, resulting in changes in their structure and activity. This interaction may then lead to changes in the biochemical and physiological processes of the organism.
Biochemical and Physiological Effects
ethyl 1-(iodomethyl)-3-(oxan-4-yl)-2-oxabicyclo[2.2.2]octane-4-carboxylate has been studied for its potential effects on biochemical and physiological processes. Studies have shown that the compound can inhibit the activity of certain enzymes, such as cyclooxygenase-2, which is involved in inflammation and pain. In addition, it has been shown to have antioxidant and anti-inflammatory effects, as well as to modulate the expression of certain genes.
Advantages and Limitations for Lab Experiments
Ethyl 1-(iodomethyl)-3-(oxan-4-yl)-2-oxabicyclo[2.2.2]octane-4-carboxylate has several advantages for use in laboratory experiments. It is relatively stable, non-toxic, and inexpensive. In addition, it can be easily synthesized and purified, and is compatible with a wide range of solvents. However, there are also some limitations to its use. For example, it is not soluble in water, and it may interact with other compounds in the reaction mixture.
Future Directions
There are a number of potential future directions for the use of ethyl 1-(iodomethyl)-3-(oxan-4-yl)-2-oxabicyclo[2.2.2]octane-4-carboxylate. These include the development of new fluorescent probes for biological imaging, the use of the compound as a therapeutic agent for the treatment of cancer and other diseases, and the exploration of its potential as a catalyst in organic synthesis. In addition, further research is needed to better understand the mechanism of action of ethyl 1-(iodomethyl)-3-(oxan-4-yl)-2-oxabicyclo[2.2.2]octane-4-carboxylate and its potential effects on biochemical and physiological processes.
Synthesis Methods
Ethyl 1-(iodomethyl)-3-(oxan-4-yl)-2-oxabicyclo[2.2.2]octane-4-carboxylate can be synthesized by a number of methods, including the reaction of ethyl iodide with oxan-4-yl-2-oxabicyclo[2.2.2]octane-4-carboxylic acid. The reaction is typically carried out in the presence of a base, such as sodium or potassium hydroxide, and at a temperature of 80-90°C for several hours. The product is then purified by column chromatography and recrystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound 'ethyl 1-(iodomethyl)-3-(oxan-4-yl)-2-oxabicyclo[2.2.2]octane-4-carboxylate' involves the reaction of ethyl 3-(oxan-4-yl)-2-oxabicyclo[2.2.2]octane-4-carboxylate with iodomethane in the presence of a base to form the intermediate ethyl 1-(iodomethyl)-3-(oxan-4-yl)-2-oxabicyclo[2.2.2]octane-4-carboxylate. This intermediate is then treated with a reducing agent to obtain the final product.", "Starting Materials": [ "Ethyl 3-(oxan-4-yl)-2-oxabicyclo[2.2.2]octane-4-carboxylate", "Iodomethane", "Base", "Reducing agent" ], "Reaction": [ "Step 1: Ethyl 3-(oxan-4-yl)-2-oxabicyclo[2.2.2]octane-4-carboxylate is reacted with iodomethane in the presence of a base to form ethyl 1-(iodomethyl)-3-(oxan-4-yl)-2-oxabicyclo[2.2.2]octane-4-carboxylate.", "Step 2: The intermediate ethyl 1-(iodomethyl)-3-(oxan-4-yl)-2-oxabicyclo[2.2.2]octane-4-carboxylate is treated with a reducing agent to obtain the final product 'ethyl 1-(iodomethyl)-3-(oxan-4-yl)-2-oxabicyclo[2.2.2]octane-4-carboxylate'." ] } | |
CAS RN |
2703780-29-2 |
Molecular Formula |
C16H25IO4 |
Molecular Weight |
408.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
